Cas no 230630-82-7 (3-allyl-6-chloropyrimidine-2,4(1H,3H)-dione)

• Product Name: 3-allyl-6-chloropyrimidine-2,4(1H,3H)-dione
• CAS No: 230630-82-7
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• CID: 1109468
• PubChem ID: 10607612
• Update Time: 2025-04-20

3-allyl-6-chloropyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 3-allyl-6-chloropyrimidine-2,4(1H,3H)-dione
• DA-07886
• 230630-82-7
• SCHEMBL7964576

• Inchi： 1S/C7H7ClN2O2/c1-2-3-10-6(11)4-5(8)9-7(10)12/h2,4H,1,3H2,(H,9,12)
• InChI Key： FKNJRHRZTARNIS-UHFFFAOYSA-N
• SMILES： ClC1=CC(N(C(N1)=O)CC=C)=O

Computed Properties

• Exact Mass: 186.0196052g/mol
• Monoisotopic Mass: 186.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines